4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C25H19N3O2S/c29-23(17-7-3-1-4-8-17)18-11-13-19(14-12-18)25(30)26-24-21-15-31-16-22(21)27-28(24)20-9-5-2-6-10-20/h1-14H,15-16H2,(H,26,30)
• InChI Key: NMNRFCWTUFCTCO-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=CC=C3)NC(=O)C4=CC=C(C=C4)C(=O)C5=CC=CC=C5
• Molecular Formula: C25H19N3O2S
• Molecular Weight: 425.5 g/mol

Description

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A special emphasis is placed on a thorough examination of response processes.

Scientific Research Applications

4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to have anticancer properties, specifically in inhibiting the growth and proliferation of cancer cells. This compound has also been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and inflammation. Additionally, this compound has been found to have anti-inflammatory properties, which may have potential applications in treating inflammatory diseases.

Mechanism of Action

4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide is believed to exert its therapeutic effects through the inhibition of certain enzymes and signaling pathways. Specifically, it has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce the expression of certain proteins involved in cancer cell survival and proliferation. In terms of neuroprotection, this compound has been shown to reduce oxidative stress and inflammation in neurons, which can lead to improved neuronal function and survival. Additionally, this compound has been found to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition. Additionally, this compound has been found to have low toxicity in animal models, which makes it a potentially safe therapeutic agent. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide. One area of interest is its potential applications in treating various types of cancer, including breast, lung, and colon cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on gene expression regulation. Another area of interest is the development of novel drug delivery systems for this compound, which could improve its solubility and bioavailability. Finally, more research is needed to determine the safety and efficacy of this compound in human clinical trials.
In conclusion, this compound is a chemical compound with significant potential for therapeutic applications in various fields of medicine. Its specificity for certain enzymes and signaling pathways, low toxicity, and potential neuroprotective and anti-inflammatory effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action, develop novel drug delivery systems, and determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 4-benzoyl-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide involves the reaction of 2-phenyl-4,6-dihydrothieno[3,4-c]pyrazole-3-carboxylic acid with benzoyl chloride in the presence of a base such as triethylamine. This reaction produces this compound as a white solid, which can then be purified through recrystallization.